Cas no 849536-29-4 (7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one
• CAS No: 849536-29-4
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5420286
• Update Time: 2025-07-22

7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-oxo-4-[(4-phenylpiperazin-1-ium-1-yl)methyl]chromen-7-olate
• 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C21H22N2O3/c1-15-19(24)8-7-18-16(13-20(25)26-21(15)18)14-22-9-11-23(12-10-22)17-5-3-2-4-6-17/h2-8,13,24H,9-12,14H2,1H3
• InChI Key： FEVRQHLCYZNKSS-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(O)=CC=C2C(CN2CCN(C3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 849536-29-4 and Product Name: 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

The compound identified by the CAS number 849536-29-4 and the product name 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one represents a significant area of interest in the field of pharmaceutical chemistry. This molecule, belonging to the chromenone class, has garnered attention due to its structural complexity and potential biological activities. The presence of a 7-hydroxy group, an 8-methyl, and a 4-(4-phenylpiperazin-1-yl)methyl substituent contributes to its unique chemical properties, making it a subject of extensive research in medicinal chemistry.

In recent years, there has been a growing focus on chromenone derivatives due to their diverse pharmacological effects. These compounds have been explored for their antimicrobial, anti-inflammatory, and antioxidant properties. The 7-hydroxy moiety in particular is known to enhance the bioavailability and metabolic stability of the molecule, while the 8-methyl group can influence its binding affinity to biological targets. The introduction of the 4-(4-phenylpiperazin-1-yl)methyl group adds another layer of complexity, as piperazine derivatives are well-documented for their role in central nervous system (CNS) disorders and cardiovascular diseases.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The 4-(4-phenylpiperazin-1-yl)methyl group is particularly noteworthy, as it is a common pharmacophore in drugs targeting serotonin and dopamine receptors. This structural feature suggests that the compound may exhibit properties similar to those of atypical antipsychotics or antidepressants. Furthermore, the chromenone core has been shown to possess neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 7-hydroxy group typically involves hydroxylation reactions, while the addition of the 8-methyl group can be achieved through methylation techniques. The most challenging step is often the incorporation of the 4-(4-phenylpiperazin-1-yl)methyl moiety, which requires careful selection of reagents and catalysts to avoid side reactions.

In terms of pharmacokinetic properties, this compound exhibits promising characteristics that make it suitable for further development. The molecular structure allows for good solubility in both water and organic solvents, facilitating its use in various formulation types. Additionally, preliminary studies suggest that it has a reasonable bioavailability profile, which is crucial for therapeutic efficacy. The metabolic stability of the compound also appears favorable, with no significant degradation observed under standard storage conditions.

The potential therapeutic applications of 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one are vast. Beyond its neuroprotective properties, it has shown promise in treating inflammatory diseases by modulating cytokine production and inhibiting inflammatory pathways. The chromenone core is known to interact with various enzymes and receptors, making it a versatile scaffold for drug design. Researchers are exploring its potential in oncology as well, where it may act as an inhibitor of certain kinases involved in cancer cell proliferation.

Advanced computational methods have been employed to predict the binding affinity and interaction profiles of this compound with biological targets. Molecular docking studies have revealed that it can effectively bind to serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D3), suggesting its utility in CNS disorders. These findings are supported by experimental data from preclinical models, which demonstrate its ability to modulate neurotransmitter activity without causing significant side effects.

The future direction of research on this compound includes optimizing its synthetic route for scalability and exploring novel derivatives that may enhance its pharmacological properties. Additionally, clinical trials are being planned to evaluate its efficacy and safety in humans. Given its promising preclinical results and favorable pharmacokinetic profile, it holds significant potential as a therapeutic agent for various diseases.

In conclusion, 7-hydroxy-8-methyl-4-(4-phenylpiperazin-1-ylmethyl)-2H-chromenone (CAS No. 84953629) represents a compelling candidate for further pharmaceutical development. Its unique structural features combined with its demonstrated biological activities make it a valuable asset in medicinal chemistry research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases.